Cas no 2171837-66-2 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid
• CAS No: 2171837-66-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5895696
• PubChem ID: 165447947
• Update Time: 2025-06-28

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]formamido}butanoic acid
• EN300-1572601
• 2171837-66-2

• Inchi： 1S/C27H32N2O5/c1-27(15-7-6-13-23(27)25(32)28-16-8-14-24(30)31)29-26(33)34-17-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-5,9-12,22-23H,6-8,13-17H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： HYDIAUMNOBWSPD-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid

Professional Introduction to 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic Acid (CAS No. 2171837-66-2)

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid, identified by its CAS number 2171837-66-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluoren-9-yl moiety and a complex amino acid derivative. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug development and therapeutic interventions.

The structural complexity of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid is a testament to the advancements in synthetic organic chemistry. The compound features a central fluoren-9-yl group, which is known for its stability and fluorescence properties, making it a valuable component in various biochemical assays and imaging techniques. Additionally, the methoxycarbonyl and amino functional groups contribute to the compound's reactivity, enabling it to participate in a wide range of chemical transformations.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The unique structural features of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid make it a promising candidate for such applications. For instance, the presence of the fluoren-9-yl group suggests potential utility in photodynamic therapy and other light-based therapeutic modalities. Furthermore, the amino acid derivative moiety can be engineered to interact with specific biological targets, such as enzymes or receptors, thereby influencing cellular processes.

The compound's potential applications extend to the field of drug discovery, where it can serve as a scaffold for the development of new therapeutic agents. The flexibility provided by the 2-methylcyclohexyl group allows for modifications that can enhance binding affinity and selectivity towards target proteins. This is particularly relevant in the context of designing small molecule inhibitors that can disrupt pathological signaling pathways. Recent studies have highlighted the importance of such inhibitors in treating conditions like cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid is its potential as a tool for biochemical research. The compound's fluorescence properties make it an excellent candidate for use in high-throughput screening assays, where it can be employed to identify molecules that interact with biological targets. Additionally, its structural complexity allows researchers to fine-tune its properties for specific applications, such as developing probes for studying protein-protein interactions or designing substrates for enzyme activity assays.

The synthesis of this compound represents a significant achievement in synthetic chemistry. The multi-step process involves careful manipulation of various functional groups, ensuring that each step is optimized for yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, underscores the sophistication involved in producing such complex molecules. These methodologies are not only critical for obtaining high-quality samples but also contribute to the broader understanding of organic synthesis principles.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid (CAS No. 2171837-66-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of a fluoren-9-yl moiety and an intricate amino acid derivative, make it a valuable tool for modulating biological pathways and developing new therapeutic agents. The compound's fluorescence properties further enhance its utility in biochemical assays and imaging techniques. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing innovative treatments.